Cas no 7463-19-6 (2,4,6-trichlorophenyl propanoate)

2,4,6-trichlorophenyl propanoate structure
7463-19-6 structure
Product Name:2,4,6-trichlorophenyl propanoate
CAS No:7463-19-6
MF:C9H7Cl3O2
MW:253.50968003273
CID:979558
PubChem ID:101272
Update Time:2025-04-19

2,4,6-trichlorophenyl propanoate Chemical and Physical Properties

Names and Identifiers

    • 2,4,6-trichlorophenyl propanoate
    • (2,4,6-trichlorophenyl) propanoate
    • (2.4.6-Trichlor-phenyl)-propionat
    • 2,4,6-Trichlorophenol propanoate
    • 2,4,6-Trichlorphenylpropionat
    • AC1L2QH8
    • AC1Q3MB2
    • AR-1L0269
    • NSC404317
    • Phenol, 2,4,6-trichloro-, propanoate
    • phenol, 2,4,6-trichloro-, propionate(8ci)
    • propionic acid-(2,4,6-trichloro-phenyl ester)
    • Propionsaeure-(2,4,6-trichlor-phenylester)
    • Phenol, 2,4,6-trichloro-, propionate
    • AKOS017059779
    • DTXSID60225611
    • 7463-19-6
    • Propionic acid, 2,4,6-trichlorophenyl ester
    • NSC 404317
    • NSC-404317
    • Inchi: 1S/C9H7Cl3O2/c1-2-8(13)14-9-6(11)3-5(10)4-7(9)12/h3-4H,2H2,1H3
    • InChI Key: IVHHPXQWENEBIB-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C=C(C=1OC(CC)=O)Cl)Cl

Computed Properties

  • Exact Mass: 251.95131
  • Monoisotopic Mass: 251.951163g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 198
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • Density: 1.412
  • Boiling Point: 316.6°C at 760 mmHg
  • Flash Point: 131.8°C
  • Refractive Index: 1.547
  • PSA: 26.3
  • LogP: 3.96220
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